1-[(3,5-dimethyl-1H-pyrrol-2-yl)carbonyl]piperidine-3-carboxylic acid

• IUPAC Name: 1-(3,5-dimethyl-1H-pyrrole-2-carbonyl)piperidine-3-carboxylic acid
• InChI: InChI=1S/C13H18N2O3/c1-8-6-9(2)14-11(8)12(16)15-5-3-4-10(7-15)13(17)18/h6,10,14H,3-5,7H2,1-2H3,(H,17,18)
• InChI Key: LTUAQLZDZOZVEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1)C(=O)N2CCCC(C2)C(=O)O)C
• Molecular Formula: C13H18N2O3
• DSSTOX Substance ID: DTXSID701152908
• Molecular Weight: 250.29 g/mol
• CAS No.: 1142209-94-6

Description

1-(3,5-Dimethyl-1H-pyrrol-2-yl)carbonyl]piperidine-3-carboxylic acid, also known as DMPPCA, is a synthetic organic compound belonging to the piperidine family. It is a white crystalline solid with a molecular weight of 214.26 g/mol and a melting point of 78-80 °C. DMPPCA has a wide range of applications in the fields of medicine and biotechnology. It has been studied for its potential use in drug delivery systems, as an anti-inflammatory agent, and as an inhibitor of enzymes involved in the regulation of cell proliferation.

Scientific Research Applications

Synthesis of Novel CNS Acting Drugs

A literature review highlighted the importance of heterocycles, including structures similar to "1-[(3,5-dimethyl-1H-pyrrol-2-yl)carbonyl]piperidine-3-carboxylic acid," as lead molecules for synthesizing compounds with CNS activity. These heterocycles, featuring nitrogen (N), sulfur (S), and oxygen (O) atoms, form a significant class of organic compounds with potential effects ranging from depression to euphoria and convulsion. The study emphasizes the use of functional chemical groups in these heterocycles for developing drugs with fewer adverse effects compared to existing CNS medications, which often suffer from issues such as addiction and tolerance (Saganuwan, 2017).

Role in Catalysis for Bond-Forming Reactions

The compound also plays a significant role in catalysis, especially in C-N bond-forming cross-coupling reactions. A review covering recent advancements in recyclable copper catalyst systems for C-N bond formation highlighted the use of aromatic, heterocyclic, and aliphatic amines, including structures akin to "this compound," as coupling partners. These catalytic systems, utilizing aryl halides and arylboronic acids, are notable for their potential in commercial exploitation due to their recyclable nature and the enhancement of reaction efficiencies (Kantam et al., 2013).

Mechanism of Action

Target of Action

The primary targets of the compound “1-[(3,5-dimethyl-1H-pyrrol-2-yl)carbonyl]piperidine-3-carboxylic acid” are currently unknown. This compound is a product for proteomics research

Mode of Action

The mode of action of this compound is not well-documented in the literature. Given its structural similarity to pyrrole-containing compounds, it may interact with biological targets in a similar manner. Pyrrole rings are known to participate in various biochemical reactions due to the presence of a nitrogen atom, which results in basic properties, making them pharmacologically active .

Biochemical Pathways

For instance, indole alkaloids, which contain a pyrrole ring, are known to be pharmacologically active .

Result of Action

For instance, certain indole derivatives have shown antiviral activity .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, storage conditions can affect the stability of the compound. It is recommended to keep the compound in a dark place, sealed in dry conditions, and at a temperature of 2-8°C . The compound’s activity may also be influenced by the pH of the environment, as the pKa of the pyrrole ring can affect its reactivity .